Cas no 4403-24-1 (3,5-Hexadienoic acid,2-oxo-6-phenyl-)

• Product Name: 3,5-Hexadienoic acid,2-oxo-6-phenyl-
• CAS No: 4403-24-1
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 333022
• PubChem ID: 5385476
• Update Time: 2025-04-19

3,5-Hexadienoic acid,2-oxo-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadienoic acid,2-oxo-6-phenyl-
• (3E,5E)-2-oxo-6-phenylhexa-3,5-dienoic acid
• 4403-24-1
• DTXSID60419699
• NSC-405818
• 2-oxo-6-phenylhexa-3,5-dienoic acid
• SCHEMBL559826
• NSC405818

• Inchi： 1S/C12H10O3/c13-11(12(14)15)9-5-4-8-10-6-2-1-3-7-10/h1-9H,(H,14,15)/b8-4+,9-5+
• InChI Key： HXBHTZSDWPPLKO-KBXRYBNXSA-N
• SMILES： O=C(C(=O)O)/C=C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37